Benzyl 2-cyclobutoxyacetate
Overview
Description
Benzyl 2-cyclobutoxyacetate (BCA) is a synthetic compound that has been studied for its potential applications in scientific research. BCA is a cyclic ester and is commonly used in organic synthesis, due to its unique chemical properties. It is also used in biochemistry and physiology to study the effects of various compounds on biological systems.
Scientific Research Applications
Photocatalysis in Organic Synthesis
Benzyl 2-cyclobutoxyacetate: may be utilized in photocatalytic processes to synthesize complex organic compounds. For instance, zinc-doped CuFe2O4 networks have been developed for selective synthesis reactions, where similar benzyl compounds are transformed into valuable acetates through coupled redox photocatalytic reactions .
Electrochemical Synthesis
In the field of electrochemistry, Benzyl 2-cyclobutoxyacetate could play a role in the oxidation of benzyl alcohol to benzaldehyde. This process is significant for the production of high-purity organic compounds, where the electrooxidation of benzyl alcohol is facilitated by superwetting organic-solid-water interfaces .
Carbohydrate Chemistry
In carbohydrate chemistry, protecting group strategies are essentialBenzyl 2-cyclobutoxyacetate could be involved in protecting group strategies to control stereoselective transformations and one-pot synthesis strategies, particularly in the synthesis of complex carbohydrates and glycosylation reactions .
Catalysis and Oxidation Reactions
Benzyl 2-cyclobutoxyacetate: might be used in catalytic oxidation reactions to create functionalized benzylic compounds. These reactions are crucial for the synthesis of ketones and the modification of bioactive molecules, which are fundamental in pharmaceuticals and fine chemicals .
Pharmaceutical Testing
In pharmaceuticals, Benzyl 2-cyclobutoxyacetate is available for testing as a high-quality reference standard. Its role is critical in ensuring the accuracy of pharmaceutical testing and research, contributing to the development of new drugs and therapies .
Environmental Electrochemistry
Benzyl 2-cyclobutoxyacetate: could be relevant in environmental science, particularly in the electrocatalytic production of benzoic acid. This process is part of a broader effort to replace conventional chemical technologies with greener alternatives that address energy issues and environmental concerns .
Safety And Hazards
properties
IUPAC Name |
benzyl 2-cyclobutyloxyacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c14-13(10-15-12-7-4-8-12)16-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUYWMBMETZVYBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)OCC(=O)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-cyclobutoxyacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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